6-(2-Aziridin-1-ylethoxy)nicotinic acid
Overview
Description
6-(2-Aziridin-1-ylethoxy)nicotinic acid (6-AENA) is an organic compound derived from nicotinic acid, an important dietary supplement in the human diet. 6-AENA is a novel compound that has recently been studied for its potential applications in medicine, biochemistry and physiology. It is a promising molecule for further research due to its unique synthesis method, mechanism of action, and biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis
6-(2-Aziridin-1-ylethoxy)nicotinic acid is used as a chemical building block in organic synthesis. Its structure allows it to participate in various chemical reactions, contributing to the synthesis of complex molecules for pharmaceuticals and agrochemicals .
Drug Development
This compound is of interest in drug development due to its aziridine group, which can be a precursor to alkylating agents used in cancer therapy. It’s being researched for creating prodrugs that release active compounds within the body .
Biological Studies
Researchers utilize 6-(2-Aziridin-1-ylethoxy)nicotinic acid in biological studies to understand cell mechanisms. The aziridine moiety can interact with DNA, providing insights into DNA repair and replication processes .
Material Science
In material science, this compound could be explored for the development of new polymers with potential applications in biodegradable materials, coatings, and nanotechnology .
Bioavailability Research
The nicotinic acid part of the molecule is related to niacin, which is essential for human health. Studies on the bioavailability of such compounds can lead to better understanding and improvement of nutritional supplements .
Lipid Metabolism
Given its relation to niacin, 6-(2-Aziridin-1-ylethoxy)nicotinic acid may be studied for its effects on lipid metabolism. This could have implications for treating dyslipidemia and associated cardiovascular diseases .
Analytical Chemistry
This compound can serve as a standard or reagent in analytical chemistry to develop new assays and diagnostic tests, particularly in detecting and quantifying biological substances .
Environmental Science
Lastly, the environmental fate of 6-(2-Aziridin-1-ylethoxy)nicotinic acid can be an area of study. Its breakdown products and interaction with environmental factors are crucial for assessing its ecological impact .
properties
IUPAC Name |
6-[2-(aziridin-1-yl)ethoxy]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c13-10(14)8-1-2-9(11-7-8)15-6-5-12-3-4-12/h1-2,7H,3-6H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUFUUMFBLUPBOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN1CCOC2=NC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Aziridin-1-ylethoxy)nicotinic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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